Cas no 61830-00-0 (2,6-Pyridinedicarboxylic acid, 3,5-dimercapto-)

2,6-Pyridinedicarboxylic acid, 3,5-dimercapto- structure
61830-00-0 structure
Product Name:2,6-Pyridinedicarboxylic acid, 3,5-dimercapto-
CAS No:61830-00-0
MF:C7H5NO4S2
MW:231.24889922142
CID:465158
PubChem ID:12361215
Update Time:2025-04-19

2,6-Pyridinedicarboxylic acid, 3,5-dimercapto- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinedicarboxylic acid, 3,5-dimercapto-
    • 3,5-bis(sulfanyl)pyridine-2,6-dicarboxylic acid
    • 61830-00-0
    • CHEMBL3244507
    • DTXSID90494090
    • Inchi: 1S/C7H5NO4S2/c9-6(10)4-2(13)1-3(14)5(8-4)7(11)12/h1,13-14H,(H,9,10)(H,11,12)
    • InChI Key: UDXIWYRHEFNBCT-UHFFFAOYSA-N
    • SMILES: SC1=CC(=C(C(=O)O)N=C1C(=O)O)S

Computed Properties

  • Exact Mass: 230.96605
  • Monoisotopic Mass: 230.96599999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 89.5Ų

Experimental Properties

  • PSA: 87.49
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